Cas no 725252-84-6 (1-(3-Methoxy-phenylamino)-cyclohexanecarboxylic acid)

• Product Name: 1-(3-Methoxy-phenylamino)-cyclohexanecarboxylic acid
• CAS No: 725252-84-6
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 4788988
• Update Time: 2025-05-19

1-(3-Methoxy-phenylamino)-cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxy-phenylamino)-cyclohexanecarboxylic acid
• BB 0248591
• 1-((3-Methoxyphenyl)amino)cyclohexanecarboxylic acid
• 1-(3-Methoxy-phenylamino)-cyclohexanecarb oxylic acid

• Inchi： 1S/C14H19NO3/c1-18-12-7-5-6-11(10-12)15-14(13(16)17)8-3-2-4-9-14/h5-7,10,15H,2-4,8-9H2,1H3,(H,16,17)
• InChI Key： QVLBGDJBKKCTBH-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)NC1C=CC=C(C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(3-Methoxy-phenylamino)-cyclohexanecarboxylic acid

Professional Introduction to 1-(3-Methoxy-phenylamino)-cyclohexanecarboxylic Acid (CAS No. 725252-84-6)

1-(3-Methoxy-phenylamino)-cyclohexanecarboxylic acid, identified by its CAS number 725252-84-6, is a significant compound in the field of pharmaceutical chemistry and drug development. This molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both an amine group and a cyclohexane ring in its molecular structure makes it a versatile candidate for further chemical modifications and biological evaluations.

The compound'snatural derivatives and synthetic analogs have been extensively studied for their pharmacological activities. In recent years, there has been a growing interest in exploring the therapeutic potential of molecules that incorporate aromatic amino groups, such as 3-Methoxy-phenylamino. These groups are often found in bioactive molecules and have been shown to contribute to various pharmacological effects, including receptor binding and enzyme inhibition.

One of the most compelling aspects of 1-(3-Methoxy-phenylamino)-cyclohexanecarboxylic acid is its potential as a scaffold for drug design. The cyclohexane ring provides a rigid framework that can be modified to enhance binding affinity and selectivity, while the3-Methoxy-phenylamino moiety offers a site for further functionalization. This combination has led to several innovative approaches in the development of novel therapeutic agents.

In the context of contemporary research, this compound has been investigated for its role in modulating various biological pathways. For instance, studies have suggested that derivatives of this molecule may exhibitantidepressant-like effects, making them relevant in the treatment of mood disorders. Additionally, the structural features of 1-(3-Methoxy-phenylamino)-cyclohexanecarboxylic acid have been explored for their potential in developingneuroprotective agents, which are crucial in addressing neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 1-(3-Methoxy-phenylamino)-cyclohexanecarboxylic acid involves several well-established chemical methodologies, including reductive amination and cyclization reactions. These synthetic routes have been optimized to ensure high yields and purity, which are essential for pharmaceutical applications. The compound's stability under various conditions has also been a focus of research, ensuring that it remains viable for both laboratory studies and potential clinical trials.

The pharmacokinetic properties of 1-(3-Methoxy-phenylamino)-cyclohexanecarboxylic acid have been carefully evaluated to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for determining the compound's bioavailability and potential side effects. Preliminary data suggest that the molecule exhibits favorable pharmacokinetic characteristics, which could make it an attractive candidate for further development.

In conclusion, 1-(3-Methoxy-phenylamino)-cyclohexanecarboxylic acid(CAS No. 725252-84-6) represents a promising compound in pharmaceutical research. Its unique structural features and potential therapeutic applications make it a valuable asset in the quest for novel drug candidates. As research continues to uncover new insights into its biological activities, this molecule is poised to play a significant role in the development of future treatments for various diseases.